Cas no 946317-16-4 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate)

5-(Thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate is a heterocyclic compound featuring both thiophene and oxazole moieties, offering versatile reactivity for synthetic applications. Its bifunctional structure enables use as a key intermediate in pharmaceuticals, agrochemicals, and material science. The presence of the thiophene-2-carboxylate ester enhances its utility in cross-coupling reactions and polymer synthesis. The compound exhibits stability under standard conditions, facilitating handling and storage. Its distinct molecular architecture allows for selective modifications, making it valuable for designing novel bioactive molecules or functional materials. Suitable for controlled derivatization, it serves as a building block in complex organic synthesis.
5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate structure
946317-16-4 structure
Product Name:5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate
CAS No:946317-16-4
MF:C13H9NO3S2
MW:291.345460653305
CID:5920627
PubChem ID:8648814
Update Time:2025-05-27

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, [5-(2-thienyl)-3-isoxazolyl]methyl ester
    • (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl thiophene-2-carboxylate
    • [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl thiophene-2-carboxylate
    • AKOS024652947
    • (5-(thiophen-2-yl)isoxazol-3-yl)methyl thiophene-2-carboxylate
    • 946317-16-4
    • F2496-1023
    • 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate
    • Inchi: 1S/C13H9NO3S2/c15-13(12-4-2-6-19-12)16-8-9-7-10(17-14-9)11-3-1-5-18-11/h1-7H,8H2
    • InChI Key: QMPUBQUNAFRCKU-UHFFFAOYSA-N
    • SMILES: C1(C(OCC2C=C(C3SC=CC=3)ON=2)=O)SC=CC=1

Computed Properties

  • Exact Mass: 291.00238550g/mol
  • Monoisotopic Mass: 291.00238550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.398±0.06 g/cm3(Predicted)
  • Boiling Point: 468.3±40.0 °C(Predicted)
  • pka: -3.71±0.50(Predicted)

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Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate

Comprehensive Overview of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate (CAS No. 946317-16-4)

The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate (CAS No. 946317-16-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring both thiophene and oxazole rings, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in organic electronics, drug discovery, and catalysis, aligning with current trends in sustainable chemistry and green synthesis.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of the thiophene-2-carboxylate moiety enhances its utility as a building block for conjugated polymers, which are critical for developing flexible electronics and OLEDs (Organic Light-Emitting Diodes). Additionally, the oxazole ring contributes to its stability and bioactivity, making it a candidate for antimicrobial and anti-inflammatory agents. These properties are highly relevant to today's focus on precision medicine and functional materials.

From an industrial perspective, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate is often discussed in the context of scalable synthesis and process optimization. Companies and academic labs are exploring cost-effective methods to produce this compound while minimizing environmental impact, a topic closely tied to the circular economy and green chemistry movements. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its modern applicability.

Another trending topic is the compound's role in crystal engineering and supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions makes it valuable for designing molecular frameworks with tailored properties. This aligns with the growing demand for smart materials and nanotechnology solutions in sectors like healthcare and energy storage.

In summary, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl thiophene-2-carboxylate (CAS No. 946317-16-4) represents a multifaceted compound with broad applications across cutting-edge fields. Its relevance to sustainable development, advanced materials, and biomedical research ensures its continued prominence in scientific discourse and industrial innovation.

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